(4-ETHYLPHENYL)[4-(2-PYRIDYL)PIPERAZINO]METHANONE

• IUPAC Name: (4-ethylphenyl)-(4-pyridin-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C18H21N3O/c1-2-15-6-8-16(9-7-15)18(22)21-13-11-20(12-14-21)17-5-3-4-10-19-17/h3-10H,2,11-14H2,1H3
• InChI Key: VEWFYSDDAXZCGM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=CC=N3
• Molecular Formula: C18H21N3O
• Molecular Weight: 295.4 g/mol

Description

(4-ETHYLPHENYL)[4-(2-PYRIDYL)PIPERAZINO]METHANONE is a complex organic compound that belongs to the class of piperazine derivatives. Piperazine derivatives are known for their diverse biological activities and are widely used in medicinal chemistry for the development of various therapeutic agents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-ETHYLPHENYL)[4-(2-PYRIDYL)PIPERAZINO]METHANONE typically involves the reaction of 4-ethylphenylamine with 4-(2-pyridyl)piperazine in the presence of a suitable coupling agent. The reaction is usually carried out in an organic solvent such as dichloromethane or ethanol under reflux conditions. The reaction mixture is then purified using column chromatography to obtain the desired product.

Industrial Production Methods

In an industrial setting, the production of (4-ETHYLPHENYL)[4-(2-PYRIDYL)PIPERAZINO]METHANONE may involve large-scale batch or continuous flow processes. The use of automated reactors and advanced purification techniques such as high-performance liquid chromatography (HPLC) ensures high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(4-ETHYLPHENYL)[4-(2-PYRIDYL)PIPERAZINO]METHANONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions with halogens or other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogens in the presence of a base such as sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

(4-ETHYLPHENYL)[4-(2-PYRIDYL)PIPERAZINO]METHANONE has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (4-ETHYLPHENYL)[4-(2-PYRIDYL)PIPERAZINO]METHANONE involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• (4-aminophenyl)[4-(2-fluorophenyl)piperazino]methanone
• (4-ethylphenyl)[4-(2-isopropyl-7-methyl-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4-yl)piperazino]methanone

Uniqueness

(4-ETHYLPHENYL)[4-(2-PYRIDYL)PIPERAZINO]METHANONE is unique due to its specific structural features, which confer distinct chemical and biological properties